Cas no 1807048-84-5 (3,4-Diformylphenylpropanal)

• Product Name: 3,4-Diformylphenylpropanal
• CAS No: 1807048-84-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4962251
• Update Time: 2025-07-18

3,4-Diformylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3,4-Diformylphenylpropanal

• Inchi： 1S/C11H10O3/c1-8(5-12)9-2-3-10(6-13)11(4-9)7-14/h2-8H,1H3
• InChI Key： YDVHQBVGBNVFRG-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C=O)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2

Additional information on 3,4-Diformylphenylpropanal

Recent Advances in the Study of 3,4-Diformylphenylpropanal (CAS: 1807048-84-5) in Chemical Biology and Pharmaceutical Research

3,4-Diformylphenylpropanal (CAS: 1807048-84-5) is a chemically significant compound that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug development. This aldehyde derivative is particularly notable for its role as a versatile intermediate in the synthesis of bioactive molecules, including heterocyclic compounds and Schiff bases. Recent studies have explored its utility in designing novel therapeutic agents, with a focus on its reactivity and ability to form stable conjugates with various nucleophiles. The compound's unique structural features, including the presence of two formyl groups, make it a valuable scaffold for constructing complex molecular architectures with potential pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3,4-Diformylphenylpropanal as a key building block for the synthesis of indole-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. Molecular docking simulations further revealed that the formyl groups played a critical role in forming hydrogen bonds with the kinase active sites, enhancing binding affinity. These findings suggest that 3,4-Diformylphenylpropanal-derived compounds could serve as promising leads for the development of new anticancer therapies.

Another area of active research involves the application of 3,4-Diformylphenylpropanal in the design of fluorescent probes for biological imaging. A 2024 paper in Chemical Communications reported the development of a series of Schiff base ligands derived from this compound, which exhibited strong fluorescence emission in the visible spectrum. These probes were successfully used to track metal ions in live cells, demonstrating their potential as tools for studying intracellular metal homeostasis. The study highlighted the compound's advantages, including its high stability in physiological conditions and its ability to form stable complexes with transition metals such as zinc and copper.

Recent advancements in synthetic methodologies have also expanded the utility of 3,4-Diformylphenylpropanal. A 2023 report in Organic Letters described a novel one-pot cascade reaction using this compound as a starting material to access complex polycyclic structures. The reaction, which involved a sequential aldol condensation and intramolecular cyclization, yielded products with high diastereoselectivity. This methodology provides a streamlined approach to constructing pharmacologically relevant scaffolds, potentially accelerating drug discovery efforts.

From a safety and pharmacokinetic perspective, preliminary studies on 3,4-Diformylphenylpropanal derivatives have shown promising results. In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of several analogs indicated favorable drug-like properties, including moderate plasma protein binding and good metabolic stability in liver microsomes. However, further in vivo studies are needed to fully evaluate the therapeutic potential and safety profile of these compounds. Current research efforts are focused on optimizing the structure-activity relationships of 3,4-Diformylphenylpropanal derivatives to improve their potency and selectivity while minimizing potential off-target effects.

In conclusion, 3,4-Diformylphenylpropanal (CAS: 1807048-84-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Recent studies have demonstrated its utility in drug discovery, chemical biology tools development, and synthetic methodology. As research continues to uncover new applications for this versatile compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and research tools. Future directions may include exploring its use in targeted drug delivery systems and as a platform for developing multifunctional pharmaceutical agents.